Cas no 86161-49-1 (L-Z-Isoleucinamide)

• Product Name: L-Z-Isoleucinamide
• CAS No: 86161-49-1
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD00238471
• CID: 1844109
• Update Time: 2025-11-05

L-Z-Isoleucinamide Chemical and Physical Properties

Names and Identifiers

• Z-ILE-NH2
• SureCN9910113
• l-(2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol
• Benzenemethanol, 2-chloro-?-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• L-(4-Cl-Ph)Gly
• L-(N-benzyloxycarbonyl)-isoleucineamide
• SureCN2699826
• D-1443
• Z-Ile-NH?
• Z-L-isoleucine amide
• Benzenemethanol,2-chloro-?-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
• L-Z-Isoleucinamide
• Benzyl ((2S,3S)-1-amino-3-methyl-1-oxopentan-2-yl)carbamate
• KM2388
• N-alpha-Carbobenzoxy-L-isoleucinamide
• Carbamic acid,[(1S,2S)-1-(aminocarbonyl)-2-methylbutyl]-,phenylmethyl ester
• Carbamic acid, [1-(aminocarbonyl)-2-methylbutyl]-, phenylmethyl ester, [S-(R*,R*)]- (ZCI)

• MDL： MFCD00238471
• Inchi： 1S/C14H20N2O3/c1-3-10(2)12(13(15)17)16-14(18)19-9-11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3,(H2,15,17)(H,16,18)/t10-,12-/m0/s1
• InChI Key： PDGQPWKDTCRXMR-JQWIXIFHSA-N
• SMILES： [C@H](C(=O)N)(NC(=O)OCC1C=CC=CC=1)[C@@H](C)CC

Computed Properties

• Exact Mass: 264.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4

Experimental Properties

• Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 81.42000
• LogP: 2.90400

Additional information on L-Z-Isoleucinamide

Recent Advances in the Study of 86161-49-1 and L-Z-Isoleucinamide in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 86161-49-1, often referred to in the context of L-Z-Isoleucinamide, has garnered significant attention in recent biochemical and pharmaceutical research. This compound, a derivative of isoleucine, plays a crucial role in peptide synthesis and drug development. Recent studies have explored its potential applications in modulating enzyme activity, enhancing drug delivery systems, and serving as a building block for novel therapeutic agents. The unique stereochemistry and functional groups of L-Z-Isoleucinamide make it a valuable candidate for targeted drug design and bioconjugation strategies.

One of the most notable advancements in this area is the use of 86161-49-1 in the development of protease inhibitors. Researchers have demonstrated that L-Z-Isoleucinamide can effectively bind to the active sites of certain proteases, thereby inhibiting their activity. This property is particularly relevant in the treatment of diseases such as HIV and hepatitis C, where protease inhibition is a key therapeutic strategy. Additionally, the compound's stability under physiological conditions has made it a promising candidate for oral drug formulations, addressing one of the major challenges in peptide-based therapeutics.

Further investigations have focused on the role of L-Z-Isoleucinamide in enhancing the bioavailability of peptide drugs. By incorporating this compound into drug delivery systems, scientists have achieved improved membrane permeability and prolonged half-life of therapeutic peptides. These findings are supported by in vitro and in vivo studies, which highlight the compound's ability to facilitate transcellular transport and resist enzymatic degradation. Such advancements pave the way for more effective peptide-based treatments for a variety of conditions, including metabolic disorders and cancer.

In the realm of chemical biology, 86161-49-1 has been utilized as a tool for studying protein-protein interactions. The compound's ability to act as a molecular probe has enabled researchers to map binding sites and elucidate mechanisms of action for various biomolecules. This application is particularly valuable in the field of structural biology, where understanding the precise interactions between molecules is critical for drug discovery. Recent publications have detailed the use of L-Z-Isoleucinamide in crystallography and NMR studies, providing insights into the conformational dynamics of target proteins.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 86161-49-1. Current research is addressing these issues by optimizing synthetic routes and developing more efficient purification techniques. Innovations in solid-phase peptide synthesis (SPPS) and recombinant DNA technology are expected to further enhance the accessibility of L-Z-Isoleucinamide for both research and clinical applications. Collaborative efforts between academia and industry are crucial in overcoming these hurdles and translating laboratory findings into commercially viable products.

Looking ahead, the potential of 86161-49-1 and L-Z-Isoleucinamide in personalized medicine is an exciting avenue for exploration. The compound's versatility and specificity make it an ideal candidate for tailoring treatments to individual patient profiles. Ongoing studies are investigating its use in combination therapies, where it may synergize with other drugs to enhance efficacy and reduce side effects. As the field of chemical biology continues to evolve, the role of this compound in advancing therapeutic innovation is likely to expand, offering new opportunities for addressing unmet medical needs.